Cas no 167484-18-6 (benzyl 1,2-dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate)

• Product Name: benzyl 1,2-dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate
• CAS No: 167484-18-6
• MF: C₂₀H₂₂N₂O₂
• MW: 322.400885105133
• MDL: MFCD06738866
• CID: 110949
• PubChem ID: 10914256
• Update Time: 2025-07-22

benzyl 1,2-dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl spiro[indoline-3,4'-piperidine]-1'-carboxylate
• 1'-(BENZYLOXYCARBONYL)SPIRO(INDOLINE-3,4'-PIPERIDINE)
• 6-(tert-Butoxycarbonyl)-6-azaspiro[2.5]octane-1-carboxylic acid
• Spiro[3H-indole-3,4'-piperidine]-1'-carboxylicacid, 1,2-dihydro-, phenylmethyl ester
• 1'-Benzyloxycarbonyl-spiro[indoline-3,4'-piperidine]
• 1'-Cbz-spiro[indoline-3,4'-piperidine]
• Spiro[indoline-3,4'-piperidine]-1'-carboxylic Acid Benzyl Ester
• 1,2-Dihydrospiro[3H-indole-3,4'-piperidine]-1'-carboxylic acid phenylmethyl ester
• 1'-N-Cbz-1,2-dihydro-1'H-spiro[indole-3,4'-piperidine]
• Benzyl spiro[indoline-3,4'-piperidine]-1'-carboxylate - B10565
• benzyl 1,2-dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate
• 6-Aza-spiro[2.5]octane-1,6-dicarboxylic acid 6-tert-butyl ester
• BENZYL 1,2-DIHYDRO-1'H-SPIRO[INDOLE-3,4'-PIPERIDINE]-1'-CARBOXYLATE
• SPIRO[3H-INDOLE-3,4'-PIPERIDINE]-1'-CARBOXYLIC ACID, 1,2-DIHYDRO-, PHENYLMETHYL ESTER
• XJUPGFXGJQIYQG-UHFFFAOYSA-N
• AMSP00001
• PB26234
• AM85420
• 1'-Cbz-Spiro[indoline-3,4'-piper
• Phenylmethyl 1,2-dihydrospiro[3H-indole-3,4'-piperidine]-1'-carboxylate
• DTXSID201151979
• MFCD06738866
• A810874
• CS-0049879
• 167484-18-6
• Z1889856914
• FT-0681898
• 1/'-(BENZYLOXYCARBONYL)SPIRO(INDOLINE-3,4/'-PIPERIDINE)
• Benzyl Spiro[1,2-dihydroindole-3,4'-piperidine]-1'-carboxylate
• AC-30834
• EN300-201422
• B5847
• AKOS015899319
• benzylspiro[indoline-3,4'-piperidine]-1'-carboxylate
• 1'-benzyloxycarbonyl-spiro(indoline-3,4'-piperidine)
• 1 inverted exclamation mark -Cbz-Spiro[indoline-3,4 inverted exclamation mark -piperidine]
• SCHEMBL1196006
• SY047845
• AS-36230
• SCHEMBL1196005
• Phenylmethyl 1,2-dihydrospiro[3H-indole-3,4a(2)-piperidine]-1a(2)-carboxylate

• MDL： MFCD06738866
• Inchi： 1S/C20H22N2O2/c23-19(24-14-16-6-2-1-3-7-16)22-12-10-20(11-13-22)15-21-18-9-5-4-8-17(18)20/h1-9,21H,10-15H2
• InChI Key： XJUPGFXGJQIYQG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC2(C3C=CC=CC=3NC2)CC1)=O

Computed Properties

• Exact Mass: 322.16800
• Monoisotopic Mass: 322.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 3.6

Experimental Properties

• Melting Point: 123.0 to 127.0 deg-C
• Boiling Point: 505.157°C at 760 mmHg
• PSA: 41.57000
• LogP: 3.85840

benzyl 1,2-dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl 1,2-dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate

Comprehensive Overview of Benzyl 1,2-Dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate (CAS No. 167484-18-6)

Benzyl 1,2-dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate (CAS No. 167484-18-6) is a spirocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound features a unique spiro[indole-3,4'-piperidine] scaffold, which is increasingly studied for its potential applications in drug discovery and development. The presence of both indole and piperidine moieties makes it a versatile intermediate for synthesizing bioactive molecules, particularly in the fields of neurology and oncology.

Researchers and industry professionals often search for "spirocyclic indole derivatives" or "piperidine carboxylate synthesis" to explore the pharmacological properties of such compounds. The benzyl carboxylate group in this molecule enhances its stability and bioavailability, making it a valuable candidate for further modification. Recent studies highlight its potential role in modulating neurotransmitter receptors, which aligns with the growing interest in "neuroactive compounds" and "CNS drug development."

The synthesis of benzyl 1,2-dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate typically involves multi-step organic reactions, including cyclization and esterification. Its CAS No. 167484-18-6 is frequently referenced in patent literature, underscoring its industrial relevance. With the rise of "AI-driven drug discovery," this compound has also been flagged in computational studies for its binding affinity to specific protein targets, further boosting its profile in modern research.

From an SEO perspective, keywords like "spiroindole piperidine derivatives" and "benzyl-protected spirocycles" are highly relevant to this topic. The compound's structural complexity and functional diversity make it a subject of interest in "medicinal chemistry forums" and "high-throughput screening" discussions. Its potential applications in treating neurological disorders, such as Parkinson's or Alzheimer's disease, are frequently queried in academic and pharmaceutical circles.

In summary, benzyl 1,2-dihydrospiro[indole-3,4'-piperidine]-1'-carboxylate (CAS No. 167484-18-6) represents a promising scaffold for future therapeutic agents. Its combination of indole and piperidine rings offers a rich platform for innovation, particularly in addressing unmet medical needs. As research continues to evolve, this compound is likely to remain a focal point in both synthetic and applied chemistry.